Cas no 1396870-97-5 (N-(3-hydroxy-3-phenylpropyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide)

• Product Name: N-(3-hydroxy-3-phenylpropyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• CAS No: 1396870-97-5
• MF: C₁₉H₂₃NO₂S
• MW: 329.456423997879
• CID: 6072679
• PubChem ID: 71782253
• Update Time: 2025-08-05

N-(3-hydroxy-3-phenylpropyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-hydroxy-3-phenylpropyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• F5857-6936
• N-(3-hydroxy-3-phenylpropyl)-1-thiophen-2-ylcyclopentane-1-carboxamide
• VU0525739-1
• N-(3-hydroxy-3-phenylpropyl)-1-(thiophen-2-yl)cyclopentanecarboxamide
• 1396870-97-5
• AKOS024524717

• Inchi： 1S/C19H23NO2S/c21-16(15-7-2-1-3-8-15)10-13-20-18(22)19(11-4-5-12-19)17-9-6-14-23-17/h1-3,6-9,14,16,21H,4-5,10-13H2,(H,20,22)
• InChI Key： WNSSSULHHIGIGG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(C(NCCC(C2C=CC=CC=2)O)=O)CCCC1

Computed Properties

• Exact Mass: 329.14495015g/mol
• Monoisotopic Mass: 329.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N-(3-hydroxy-3-phenylpropyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide

Introduction to N-(3-hydroxy-3-phenylpropyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 1396870-97-5)

N-(3-hydroxy-3-phenylpropyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide, identified by its CAS number 1396870-97-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by a cyclopentane core conjugated with a thiophene ring, which is known for its potential in modulating various biological pathways. The presence of hydroxyl and phenyl groups in the side chain further enhances its structural complexity and functional diversity, making it a promising candidate for further exploration in drug discovery.

The chemical structure of N-(3-hydroxy-3-phenylpropyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide can be broken down into several key functional components. The cyclopentane ring provides a rigid scaffold that can interact with biological targets in a specific manner, while the thiophene ring introduces electronic properties that may influence the compound's binding affinity and metabolic stability. The 3-hydroxy-3-phenylpropyl side chain adds another layer of complexity, offering potential sites for hydrogen bonding, hydrophobic interactions, and other forms of molecular recognition.

In recent years, there has been growing interest in the development of molecules that incorporate heterocyclic structures, such as thiophene, due to their wide range of biological activities. Thiophene derivatives have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The compound under discussion may leverage these properties through its unique structural features. Specifically, the combination of the cyclopentane and thiophene moieties could potentially enhance its ability to interact with biological targets, such as enzymes and receptors, thereby modulating cellular processes.

The synthesis of N-(3-hydroxy-3-phenylpropyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide involves a multi-step process that requires careful consideration of reaction conditions and reagent selection. The introduction of the thiophene ring typically involves cyclization reactions, while the attachment of the 3-hydroxy-3-phenylpropyl side chain may require protective group strategies to prevent unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

The pharmacological potential of this compound has not been extensively studied; however, preliminary in vitro assays suggest that it may exhibit interesting biological activities. For instance, the presence of hydroxyl and phenyl groups could make it a viable candidate for inhibiting enzymes involved in inflammatory pathways. Additionally, the rigid structure provided by the cyclopentane ring may enhance binding affinity to specific protein targets. These preliminary findings warrant further investigation to fully elucidate the therapeutic potential of N-(3-hydroxy-3-phenylpropyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide.

In conclusion, N-(3-hydroxy-3-phenylpropyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 1396870-97-5) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups and heterocyclic moieties makes it an attractive candidate for further exploration in drug discovery. While detailed pharmacological data is still limited, preliminary studies suggest promising biological activities that warrant further investigation. As research in this area continues to advance, compounds like N-(3-hydroxy-3-pheno propy l strong >)-1-(thiophen -2 -y l)cyclop entane -1 -carbox amide are likely to play an important role in developing novel therapeutic agents.